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Compound of Interest

Compound Name:
4-(4-Trifluoromethylphenyl)thiazol-

2-ylamine

Cat. No.: B1333816 Get Quote

An In-depth Technical Guide to CAS Number 105512-79-6: 2-Amino-4-[4-

(trifluoromethyl)phenyl]thiazole

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of the compound with CAS number 105512-79-6, chemically

known as 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole. This document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

Chemical Properties
2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole is a fluorinated heterocyclic compound belonging

to the 2-aminothiazole class. The presence of the trifluoromethyl group and the thiazole

scaffold makes it a subject of interest in medicinal chemistry due to the often-enhanced

biological activity and metabolic stability associated with these moieties.

Table 1: Physicochemical Properties of CAS 105512-79-6
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Property Value

IUPAC Name
2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole; 4-

[4-(Trifluoromethyl)phenyl]-1,3-thiazol-2-amine

CAS Number 105512-79-6

Molecular Formula C₁₀H₇F₃N₂S

Molecular Weight 244.24 g/mol

Melting Point 206-208 °C

Boiling Point (Predicted) 344.6 ± 37.0 °C

Density (Predicted) 1.410 ± 0.06 g/cm³

pKa (Predicted) 3.62 ± 0.10

Synthesis
The primary synthetic route to 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole is the Hantzsch

thiazole synthesis. This well-established method involves the condensation of an α-haloketone

with a thiourea or a thioamide.

General Experimental Protocol for Hantzsch Thiazole
Synthesis
This protocol is a generalized procedure adapted from established methods for the synthesis of

similar 2-aminothiazole derivatives and can be applied for the preparation of 2-Amino-4-[4-

(trifluoromethyl)phenyl]thiazole.

Starting Materials:

2-Bromo-1-(4-(trifluoromethyl)phenyl)ethanone

Thiourea

Ethanol (or other suitable solvent like methanol)
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Procedure:

To a solution of 2-bromo-1-(4-(trifluoromethyl)phenyl)ethanone (1 equivalent) in ethanol, add

thiourea (1.0-1.2 equivalents).

The reaction mixture is then heated to reflux (approximately 78 °C) and stirred for a period of

30 minutes to several hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, which may result in

the precipitation of the product.

The mixture is then poured into a beaker containing crushed ice or a dilute solution of a

weak base (e.g., 5% sodium carbonate) to neutralize any acid formed during the reaction

and to facilitate further precipitation of the product.

The resulting solid is collected by vacuum filtration, washed with cold water, and then with a

small amount of cold ethanol.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol, to yield the pure 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole.

Synthesis Workflow Diagram
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Reactants

Reaction Work-up & Purification Product

2-Bromo-1-(4-(trifluoromethyl)phenyl)ethanone

Condensation in Ethanol (Reflux)

Thiourea

Cooling & Precipitation Neutralization (e.g., Na2CO3) Filtration Recrystallization 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole

Potential Signaling Pathway Inhibition

2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole

IGF1R

Inhibition

PI3K

Akt

mTOR Inhibition of Apoptosis

Cell Proliferation
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Potential Anti-inflammatory Mechanism

2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole

COX-2

Inhibition

Arachidonic Acid

Prostaglandins

Inflammation
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333816#cas-number-105512-79-6-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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